Cas no 1312141-12-0 (1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile)

• Product Name: 1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile
• CAS No: 1312141-12-0
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5158820
• Update Time: 2025-06-08

1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile
• 1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile

• Inchi： 1S/C11H9ClN2O/c12-9-3-1-2-4-10(9)14-6-8(5-13)11(15)7-14/h1-4,8H,6-7H2
• InChI Key： AYEBEDFPEVCOPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CC(C(C#N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1

Additional information on 1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile

Comprehensive Overview of 1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile (CAS No. 1312141-12-0)

1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile (CAS No. 1312141-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its pyrrolidine core and carbonitrile functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and applications in drug discovery, making it a subject of ongoing scientific exploration.

The molecular structure of 1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile includes a chlorophenyl moiety, which contributes to its reactivity and binding affinity in biological systems. Recent studies highlight its role in the development of enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for targeted drug design. Its CAS No. 1312141-12-0 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

In the context of green chemistry trends, researchers are investigating eco-friendly synthetic routes for 1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile to reduce environmental impact. Questions such as "How to optimize the yield of pyrrolidine derivatives?" or "What are the spectroscopic characterization techniques for this compound?" are commonly encountered in academic forums. The compound’s melting point, solubility, and stability under various conditions are also critical parameters for industrial scale-up.

Another area of interest is the compound’s potential in crop protection formulations. With the rise of sustainable agriculture, agrochemical companies are exploring nitrile-containing compounds like 1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile for their pesticidal activity. Searches related to structure-activity relationships (SAR) and mode of action underscore its importance in this field.

From a commercial perspective, suppliers and distributors often list CAS No. 1312141-12-0 under categories such as pharmaceutical intermediates or fine chemicals. The compound’s patent landscape reveals its inclusion in proprietary formulations, driving demand for custom synthesis services. Analytical challenges, such as HPLC purity testing and regulatory compliance, further highlight the need for standardized protocols.

In summary, 1-(2-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile represents a multifaceted compound with applications spanning drug development, agrochemical innovation, and material science. Its CAS No. 1312141-12-0 serves as a key identifier for researchers navigating chemical databases. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing global challenges in healthcare and food security.